5-bromo-1-ethyl-4-methyl-1H-imidazole-2-carbaldehyde
Cat. No. B8789011
M. Wt: 217.06 g/mol
InChI Key: NKLWEEKIGWJGCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:12].[Br:1][c:2]1[c:3]([CH3:11])[n:4][c:5]([CH:9]=[O:10])[n:6]1[CH2:7][CH3:8].[CH3:14][OH:15].[Na+:13]>>[Br:1][c:2]1[c:3]([CH3:11])[n:4][c:5]([CH2:9][OH:10])[n:6]1[CH2:7][CH3:8]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCn1c(C=O)nc(C)c1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCn1c(CO)nc(C)c1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
